Cas no 2227674-36-2 (rac-(1R,2S)-2-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-amine
• CAS No: 2227674-36-2
• MF: C₁₀H₁₀ClF₂NO
• MW: 233.642308712006
• CID: 6003964
• PubChem ID: 165714404
• Update Time: 2025-10-28

rac-(1R,2S)-2-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-amine
• rac-(1R,2S)-2-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropan-1-amine
• EN300-1957162
• 2227674-36-2

• Inchi： 1S/C10H10ClF2NO/c11-5-1-2-9(15-10(12)13)7(3-5)6-4-8(6)14/h1-3,6,8,10H,4,14H2/t6-,8+/m0/s1
• InChI Key： DPRKECJFBHMXKV-POYBYMJQSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@@H]1C[C@H]1N)OC(F)F

Computed Properties

• Exact Mass: 233.0418980g/mol
• Monoisotopic Mass: 233.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2S)-2-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-amine

Comprehensive Overview of rac-(1R,2S)-2-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2227674-36-2)

The compound rac-(1R,2S)-2-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2227674-36-2) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and difluoromethoxy group, make it a subject of interest for drug discovery and development. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for chiral cyclopropane derivatives?" The synthesis of rac-(1R,2S)-2-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-amine typically involves asymmetric cyclopropanation reactions, leveraging catalysts like transition metals or organocatalysts. The presence of the chloro and difluoromethoxy substituents introduces steric and electronic challenges, which are often addressed using modern methodologies such as flow chemistry or microwave-assisted synthesis.

In the context of drug discovery, this compound has garnered attention due to its potential as a bioactive scaffold. Researchers frequently search for "cyclopropane-based drug candidates" or "fluorine-containing pharmaceuticals," both of which align with the structural attributes of this molecule. The difluoromethoxy group, in particular, is known to enhance metabolic stability and bioavailability, making it a valuable moiety in medicinal chemistry.

Another trending topic is the role of chiral amines in asymmetric synthesis. The rac-(1R,2S) configuration of this compound highlights its relevance in enantioselective transformations. Questions like "How to resolve racemic mixtures of chiral amines?" are common, and techniques such as chiral chromatography or enzymatic resolution are often employed to isolate the desired enantiomer for further studies.

From an agrochemical perspective, the chloro and difluoromethoxy functionalities are frequently explored for their pesticidal and herbicidal properties. Searches for "novel agrochemical scaffolds" or "fluorine in crop protection" reflect the growing interest in this area. The compound's potential as a lead structure for developing new crop protection agents is under investigation, with preliminary studies suggesting activity against specific plant pathogens.

The physicochemical properties of rac-(1R,2S)-2-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-amine are also a focal point for researchers. Parameters such as solubility, logP, and pKa are critical for its application in formulation development. Queries like "How to improve the solubility of cyclopropane derivatives?" are addressed through structural modifications or the use of solubilizing excipients.

In summary, rac-(1R,2S)-2-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2227674-36-2) represents a versatile compound with broad applicability in pharmaceutical and agrochemical research. Its structural complexity and functional groups align with current scientific trends, making it a valuable subject for further exploration. By addressing common search queries and highlighting its potential, this overview aims to provide a comprehensive and engaging resource for professionals in the field.